Cas no 3322-70-1 (Cyclopentanone,2,2,5,5-tetrakis(hydroxymethyl)-)

• Product Name: Cyclopentanone,2,2,5,5-tetrakis(hydroxymethyl)-
• CAS No: 3322-70-1
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• MDL: MFCD00223933
• CID: 312329
• PubChem ID: 234962
• Update Time: 2025-05-21

Cyclopentanone,2,2,5,5-tetrakis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,2,2,5,5-tetrakis(hydroxymethyl)-
• 2,2,5,5-TETRAKIS(HYDROXYMETHYL) CYCLOPENTANONE
• 2,2,5,5-tetrakis(hydroxymethyl)cyclopentan-1-one
• NULL
• 2,2,5,5-Tetrakis-hydroxymethyl-cyclopentan-1-on
• 2,2,5,5-Tetrakis-hydroxymethyl-cyclopentanon
• 2,2,5,5-Tetramethylolcyclopentanon
• 3322-70-1
• 2,2,5,5-Tetrakis(hydroxymethyl)-Cyclopentanone
• SCHEMBL127362
• AS-67240
• 2,2,5,5-Tetrakis(hydroxymethyl)cyclopentanone
• 2,2,5,5-tetra(hydroxymethyl)cyclopentanone
• FT-0609113
• CS-0451173
• 16-PHENOXYTETRANORPROSTAGLANDINF2ALPHA
• MFCD00223933
• Z56758603
• NSC-35837
• NSC35837
• A18644
• DTXSID70284133
• AKOS001028664
• GEO-02264
• F8889-9283
• A11098
• Cyclopentanone, 2,2,5,5-tetrakis(hydroxymethyl)-

• MDL： MFCD00223933
• Inchi： 1S/C9H16O5/c10-3-8(4-11)1-2-9(5-12,6-13)7(8)14/h10-13H,1-6H2
• InChI Key： ZMFZVJRDJVDKQN-UHFFFAOYSA-N
• SMILES： O=C1C(CO)(CO)CCC1(CO)CO

Computed Properties

• Exact Mass: 204.10000
• Monoisotopic Mass: 204.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.1
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Color/Form: solid
• Density: 1.306
• Melting Point: 142-144 °C
• Boiling Point: 435.3°Cat760mmHg
• Flash Point: 231.2°C
• Refractive Index: 1.524
• PSA: 97.99000
• LogP: -1.70870
• Solubility: Not determined

Cyclopentanone,2,2,5,5-tetrakis(hydroxymethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopentanone,2,2,5,5-tetrakis(hydroxymethyl)-

Cyclopentanone, 2,2,5,5-Tetrakis(Hydroxymethyl)

Cyclopentanone, 2,2,5,5-tetrakis(hydroxymethyl) is a versatile organic compound with the CAS number 3322-70-1. This compound is characterized by its unique structure, which consists of a cyclopentanone ring substituted with four hydroxymethyl groups at the 2 and 5 positions. The presence of these hydroxymethyl groups imparts a high degree of functionality to the molecule, making it a valuable intermediate in various chemical syntheses and applications.

The synthesis of Cyclopentanone, 2,2,5,5-tetrakis(hydroxymethyl) typically involves multi-step processes that often begin with the oxidation of cyclopentane derivatives. One common approach is the oxidation of cyclopentanol to form cyclopentanone, followed by selective alkylation or substitution reactions to introduce the hydroxymethyl groups. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production.

One of the most notable applications of Cyclopentanone, 2,2,5,5-tetrakis(hydroxymethyl) is in the field of polymer science. The compound serves as a key building block for the synthesis of polyurethanes and other thermoplastic elastomers. Its ability to undergo both condensation and addition polymerization reactions makes it highly versatile in this context. For instance, it can react with diisocyanates to form polyurethane foams with excellent mechanical properties.

In addition to its role in polymer synthesis, Cyclopentanone, 2,2,5,5-tetrakis(hydroxymethyl) has found significant use in drug delivery systems. Its hydroxyl groups can be functionalized to attach bioactive molecules or targeting ligands, enabling the development of targeted drug delivery vehicles. Recent studies have explored its potential in creating stimuli-responsive drug carriers that release their payloads in response to changes in pH or temperature.

The compound also plays a crucial role in organic synthesis as a chiral auxiliary or a directing group. Its rigid cyclopentanone framework provides an excellent platform for controlling stereochemistry in complex molecule constructions. For example, it has been employed in the synthesis of natural product analogs and enantiomerically enriched pharmaceutical intermediates.

From an environmental perspective, Cyclopentanone, 2,2,5,tetrakis(hydroxymethyl) has been investigated for its potential in biodegradable materials. Researchers have explored its use in synthesizing polycarbonates and other biobased polymers that can degrade under specific conditions. These efforts align with the growing demand for sustainable materials in various industries.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Cyclopentanone, CAS No: 3322-70-1. Quantum mechanical calculations have revealed that the hydroxymethyl groups significantly influence the molecule's electronic properties by introducing electron-donating effects through resonance and induction. This understanding has facilitated the design of more efficient reaction pathways for its utilization.

In conclusion,Cyclopentanone,CAS No:3322-70-1, also known as Cyclopentanone,tetrahydroxy, stands out as a multifaceted compound with applications spanning polymer science,drug delivery,and organic synthesis.Recent research continues to uncover new avenues for its use,making it an indispensable tool in modern chemistry.